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Get Quote

In the landscape of therapeutic peptide development, the incorporation of non-canonical amino

acids is a cornerstone strategy for enhancing pharmacological properties. N-methylation of the

peptide backbone is a particularly powerful modification, known to increase metabolic stability

and improve cell permeability.[1][2] However, the introduction of N-methylated residues,

especially challenging ones like histidine, presents significant synthetic hurdles.[1] Histidine

itself is notoriously prone to racemization during peptide synthesis, a side reaction that can

compromise the purity, structure, and biological activity of the final product.[3][4][5]

This technical guide provides a comprehensive analysis of Nα-Boc-Nα-methyl-His(Nτ-Boc)-OH,

a highly specialized amino acid derivative designed to address these distinct challenges. We

will delve into its chemical architecture, the strategic rationale behind its dual-protection and N-

methylation scheme, and its practical application in solid-phase peptide synthesis (SPPS). This

document is intended for researchers, chemists, and drug development professionals seeking

to leverage advanced building blocks for the synthesis of complex, high-purity peptides.

Section 1: Chemical Structure and Physicochemical
Properties
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The precise molecular architecture of Boc-N-Me-His(Boc)-OH is fundamental to its function.

The molecule incorporates three key modifications to the parent L-histidine:

Nα-Methylation: A methyl group is attached to the alpha-amino nitrogen, which restricts

conformational flexibility and shields the adjacent peptide bond from enzymatic cleavage.[1]

Nα-Boc Protection: A tert-butyloxycarbonyl (Boc) group provides temporary, acid-labile

protection of the Nα-methylamino group, which is essential for the stepwise elongation of the

peptide chain in Boc-based SPPS.[6][7]

Nτ-Boc Protection: A second Boc group protects the tau (τ) nitrogen of the imidazole side

chain. This is the critical feature for preventing racemization during the coupling reaction.[4]

[8]
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Chemical Structure of Boc-N-Me-His(Boc)-OH
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Caption: Chemical structure of Boc-N-Me-His(Boc)-OH.
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Physicochemical Data
The properties of this derivative are derived from its constituent parts. The dual Boc groups

contribute significantly to its molecular weight and solubility profile.

Property Value Source(s)

Molecular Formula C₁₇H₂₇N₃O₆ Derived

Molecular Weight 369.42 g/mol [9]

Appearance White to off-white solid/powder [4]

Solubility

Soluble in DMF, NMP, DCM,

Chloroform, Ethyl Acetate,

DMSO, Acetone

[4][10][11]

Storage
Store at -20°C for long-term

stability
[11]

Note: The exact molecular weight and formula are based on the N-methylated version of the di-

Boc protected histidine. Commercial availability may be limited, often requiring custom

synthesis.

Section 2: The Scientific Rationale for the Design
The architecture of Boc-N-Me-His(Boc)-OH is a deliberate solution to two independent

challenges in peptide synthesis: the inherent instability of the peptide backbone and the

propensity of histidine to racemize.

The Role of Nα-Methylation
Adding a methyl group to the backbone amide nitrogen fundamentally alters the peptide's

properties:

Enhanced Metabolic Stability: The steric bulk of the methyl group acts as a shield, physically

hindering the approach of proteolytic enzymes that would normally cleave the peptide bond.

[1] This can dramatically increase the in-vivo half-life of a peptide therapeutic.
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Improved Membrane Permeability: N-methylation removes a hydrogen bond donor (the

amide N-H). This reduces the energetic penalty required for the peptide to move from an

aqueous environment into the lipid bilayer of a cell membrane, often leading to improved

passive diffusion and better oral bioavailability.[1]

Conformational Constraint: The methyl group restricts rotation around the peptide bond,

locking the backbone into specific conformations. This can be advantageous for mimicking a

desired bioactive structure or improving receptor binding affinity.[1]

The Imperative of Side-Chain Protection: Preventing
Racemization
Histidine is highly susceptible to racemization during the carboxyl group activation step

required for peptide bond formation.[3][4] This is due to an intramolecular base catalysis

mechanism:

The lone pair of electrons on the unprotected Nτ of the imidazole ring is sufficiently basic to

abstract the acidic proton from the α-carbon.

This abstraction forms a planar, achiral enolate intermediate.

Reprotonation can occur from either face, leading to a mixture of L- and D-isomers.[3]

The Nτ-Boc group effectively prevents this side reaction. By protecting the imidazole nitrogen, it

sterically hinders and electronically deactivates the lone pair, making it incapable of acting as

an internal base to abstract the α-proton.[8] This ensures the stereochemical integrity of the

histidine residue is maintained throughout the coupling process.
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Mechanism of Histidine Racemization and its Prevention
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Caption: Prevention of racemization by Nτ-Boc protection.

Section 3: Application in Boc-SPPS: A Step-by-Step
Protocol
The primary application for Boc-N-Me-His(Boc)-OH is in solid-phase peptide synthesis using

the Boc/Bzl protection strategy.[6][11] The incorporation of this sterically hindered, N-

methylated amino acid requires optimized coupling conditions to ensure high efficiency.

Workflow for a Single Coupling Cycle
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Boc-SPPS Cycle for Incorporating Boc-N-Me-His(Boc)-OH

Resin-Peptide-(NH-Boc)

1. Deprotection
Treat with 50% TFA in DCM (2 + 20 min)

Resin-Peptide-NH₃⁺TFA⁻

2. Wash
DCM, then DMF

3. Neutralization
Treat with 10% DIEA in DMF (2 x 2 min)

Resin-Peptide-NH₂

4. Wash
DMF

5. Coupling
Add pre-activated

Boc-N-Me-His(Boc)-OH
with HBTU/HOBt/DIEA in DMF

Resin-Peptide-CO-N(Me)-His(Boc)-Boc

6. Wash & Repeat
DMF, then DCM

Start Next Cycle
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Caption: Iterative workflow for Boc solid-phase peptide synthesis.
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Detailed Experimental Protocol
This protocol outlines a standard manual procedure. Equivalents and reaction times may need

optimization based on the specific peptide sequence and scale.

Resin Swelling: Swell the peptide-resin in Dichloromethane (DCM) for 20 minutes, followed

by Dimethylformamide (DMF) for 20 minutes.

Nα-Boc Deprotection:

Treat the resin with a solution of 50% Trifluoroacetic Acid (TFA) in DCM for 2 minutes and

drain.

Add a fresh portion of 50% TFA/DCM and agitate for 20-30 minutes.[6][10]

Causality: TFA cleaves the acid-labile Boc group, exposing the N-terminal amine as a

trifluoroacetate salt.[6][7]

Washing: Wash the resin thoroughly to remove residual TFA and cleaved Boc byproducts. A

typical sequence is DCM (3x), Isopropanol (1x), and DMF (5x).

Neutralization:

Treat the resin with a solution of 10% N,N-Diisopropylethylamine (DIEA) in DMF for 2

minutes. Repeat once.

Causality: The tertiary base DIEA neutralizes the TFA salt to regenerate the free amine,

which is necessary for the subsequent coupling reaction.[6]

Washing: Wash the resin with DMF (5x) to remove excess DIEA.

Amino Acid Activation and Coupling:

In a separate vessel, dissolve Boc-N-Me-His(Boc)-OH (3-4 equivalents), HBTU (3-4 eq.),

and HOBt (3-4 eq.) in DMF.

Add DIEA (6-8 eq.) to the activation mixture and allow it to pre-activate for 2-5 minutes.
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Causality: HBTU/HOBt is a standard coupling reagent that converts the carboxylic acid

into a highly reactive ester, facilitating efficient amide bond formation. The hindered nature

of the N-methyl amine often requires extended coupling times or double coupling.

Add the activated amino acid solution to the neutralized resin.

Agitate for 2-4 hours. Monitor the reaction using a qualitative test (e.g., Kaiser test, which

will be negative for this secondary amine; an alternative like the chloranil test is required).

Final Washing: Wash the resin with DMF (3x) and DCM (3x). The resin is now ready for the

next deprotection/coupling cycle.

Section 4: Strategic Considerations and Limitations
A critical feature of Boc-N-Me-His(Boc)-OH is the acid lability of both Boc protecting groups.

The Nτ-Boc group on the imidazole side chain is cleaved under the same TFA conditions used

to remove the temporary Nα-Boc group in each synthesis cycle.[4][6]

This has a crucial synthetic implication: The imidazole side chain of the newly incorporated N-

methyl-histidine residue will be unprotected during all subsequent coupling and deprotection

steps.

This characteristic dictates the strategic use of this derivative:

Introduction near the N-terminus: It is ideally suited for incorporating N-methyl-histidine as

one of the last residues in a sequence. This minimizes the number of subsequent reaction

cycles the unprotected imidazole is exposed to, reducing the risk of side reactions like side-

chain acylation.[4][6]

Synthesis of Short Peptides: For di- or tri-peptides, the risk of side reactions is minimal,

making this derivative a viable choice.[4]

For incorporating N-methyl-histidine at internal positions of longer peptides in Boc-SPPS,

alternative side-chain protecting groups that are stable to TFA, such as tosyl (Tos) or

dinitrophenyl (Dnp), would be required.[4]

Conclusion
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Nα-Boc-Nα-methyl-His(Nτ-Boc)-OH is a sophisticated and highly effective building block for

peptide synthesis. It provides a robust solution for introducing N-methylated histidine residues

while simultaneously ensuring the stereochemical integrity of this challenging amino acid. The

N-methylation offers a pathway to enhanced metabolic stability and permeability, while the

dual-Boc protection scheme provides a practical method for racemization-free incorporation. A

thorough understanding of its properties, particularly the acid lability of the side-chain

protection, is paramount for its successful and strategic deployment in the synthesis of

advanced therapeutic peptides.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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